![molecular formula C9H8N2O2 B1322755 Methyl 1H-pyrrolo[2,3-b]pyridine-4-carboxylate CAS No. 351439-07-1](/img/structure/B1322755.png)
Methyl 1H-pyrrolo[2,3-b]pyridine-4-carboxylate
Overview
Description
“Methyl 1H-pyrrolo[2,3-b]pyridine-4-carboxylate” is a heterocyclic compound . It is used as a building block in the field of organic synthesis . The empirical formula of this compound is C9H8N2O2 and it has a molecular weight of 176.17 .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a pyrrolopyridine core with a carboxylate functional group attached to the 4-position of the pyrrolopyridine ring . The structure can be represented by the SMILES stringCOC(=O)c1ccnc2[nH]ccc12 . Physical and Chemical Properties Analysis
“this compound” is a solid compound . Its exact physical properties such as melting point, boiling point, and solubility are not specified in the available resources.Scientific Research Applications
Antibacterial Activity
A study demonstrated the synthesis of a series of 4,7-dihydro-4-oxo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acids, derived from ethyl 5-methyl(or 5H)-2-aminopyrrole-3-carboxylate. One compound in this series exhibited notable antibacterial activity in vitro, highlighting the potential of Methyl 1H-pyrrolo[2,3-b]pyridine-4-carboxylate derivatives in the development of new antibacterial agents (Toja et al., 1986).
Antitumor Activity
Research on new nortopsentin analogues, which are 1H-pyrrolo[2,3-b]pyridine derivatives, has shown significant antitumor activity in models of diffuse malignant peritoneal mesothelioma (DMPM), a rare and rapidly fatal disease. The most active compounds in this series acted as cyclin-dependent kinase 1 inhibitors and effectively reduced cell proliferation and induced apoptosis in DMPM cells (Carbone et al., 2013).
Synthesis Techniques
An efficient synthesis method for 1-methyl-4,5,6,7-tetrahydro-1H-pyrrolo[2,3-c]pyridine hydrochloride was developed, showcasing the adaptability of this compound in synthesizing various pharmacologically significant compounds. This method is applicable to different N6-substituted 1-methyl-4,5,6,7-tetrahydro-1H-pyrrolo[2,3-c]pyridines (Nechayev et al., 2013).
Novel Organic Synthesis
A study described the phosphine-catalyzed [4 + 2] annulation process for synthesizing highly functionalized tetrahydropyridines. Ethyl 2-methyl-2,3-butadienoate was used to generate ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates, illustrating the chemical versatility and potential for creating complex organic structures using this compound (Zhu et al., 2003).
Properties
IUPAC Name |
methyl 1H-pyrrolo[2,3-b]pyridine-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O2/c1-13-9(12)7-3-5-11-8-6(7)2-4-10-8/h2-5H,1H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XOGBBTNEIKWLPQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C2C=CNC2=NC=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60628562 |
Source
|
| Record name | Methyl 1H-pyrrolo[2,3-b]pyridine-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60628562 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
351439-07-1 |
Source
|
| Record name | Methyl 1H-pyrrolo[2,3-b]pyridine-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60628562 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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